Cas no 868990-11-8 (3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)-)

3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- is a cyclic ester derivative with a furanone core structure, featuring a 2,2-dimethyl substitution and a 2-phenylethyl side chain. This compound is of interest in organic synthesis due to its potential as a building block for fragrances, flavors, and pharmaceutical intermediates. Its structural characteristics, including the aromatic phenyl group and the lactone functionality, contribute to its reactivity in cyclization and condensation reactions. The compound may also exhibit stability under controlled conditions, making it suitable for applications requiring precise molecular modifications. Further research is recommended to explore its full synthetic utility and physicochemical properties.

3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- structure

868990-11-8 structure

Product Name:3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)-

CAS No:868990-11-8

MF:C₁₄H₁₆O₂

MW:216.275644302368

CID:4265621

Update Time:2026-04-14

3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

- 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)-

3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-30765736-1.0g	2,2-dimethyl-5-(2-phenylethyl)-2,3-dihydrofuran-3-one	868990-11-8	95%	1.0g	$0.0	2022-12-11

3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)-

Recent Advances in the Study of 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- (CAS: 868990-11-8)

The compound 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- (CAS: 868990-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This furanone derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, which could pave the way for novel drug development.

One of the key areas of interest is the compound's potential as an anti-inflammatory agent. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study utilized in vitro and in vivo models to validate these effects, suggesting its applicability in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of its antimicrobial properties. Research conducted by a team at the University of Cambridge revealed that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These findings were published in *ACS Infectious Diseases* in early 2024.

In addition to its biological activities, advancements in the synthetic chemistry of 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- have been reported. A recent paper in *Organic Letters* described a novel, high-yield synthetic route that employs catalytic asymmetric hydrogenation, significantly improving the efficiency and scalability of production. This methodological innovation is expected to facilitate further pharmacological studies and potential commercialization.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3(2H)-Furanone, 2,2-dimethyl-5-(2-phenylethyl)- (CAS: 868990-11-8) represents a compelling candidate for further investigation in drug discovery. Its diverse biological activities and recent synthetic advancements highlight its potential as a multifunctional therapeutic agent. Future studies will likely focus on refining its properties and exploring its efficacy in preclinical and clinical settings.